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Compound of Interest

Compound Name: Lestaurtinib

Cat. No.: B1684606

Ensuring the safe and compliant disposal of Lestaurtinib (also known as CEP-701) is critical
for protecting personnel and the environment. As a potent kinase inhibitor classified as toxic if
swallowed, Lestaurtinib waste must be managed as hazardous material. This guide provides
detailed procedures for its proper disposal, adhering to safety and regulatory standards.

Hazard Profile and Safety Summary

Lestaurtinib presents a significant health risk if ingested.[1] The following table summarizes its
key hazard information.

Hazard Lo Primary Route of
L GHS Code Description

Classification Exposure

Acute Toxicity, Oral H301 Toxic if swallowed Ingestion

Data sourced from Lestaurtinib Safety Data Sheets.[1][2]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of Lestaurtinib
waste, including unused product and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Lestaurtinib, ensure appropriate
PPE is worn, including:
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o Safety glasses or goggles

o Chemical-resistant gloves

e Alab coat

2. Waste Segregation and Collection:

o Solid Waste: Collect unused or expired Lestaurtinib powder, contaminated personal
protective equipment (e.g., gloves, weighing paper), and other solid materials in a dedicated,
properly labeled hazardous waste container. The container should be kept closed when not
in use.[2]

» Liquid Waste: For solutions containing Lestaurtinib, use a designated, sealed, and clearly
labeled hazardous waste container.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Lestaurtinib should be
disposed of in a designated sharps container suitable for hazardous chemical waste.

3. Labeling: All waste containers must be clearly labeled with:
e The words "Hazardous Waste"

e The name of the chemical: "Lestaurtinib”

e The associated hazards (e.g., "Toxic")

e The date of accumulation

4. Storage: Store the sealed hazardous waste containers in a designated, secure area away
from incompatible materials. The storage area should be well-ventilated.

5. Disposal Procedure:

e Do not dispose of Lestaurtinib with household garbage or down the drain.[1] It must not be
allowed to enter sewage systems or ground and surface water.[1]
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» Disposal must be conducted in accordance with all local, regional, national, and international
regulations for hazardous waste.[1]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[3]

e The primary method for the disposal of cytotoxic and cytostatic waste, such as Lestaurtinib,
is high-temperature incineration by a licensed environmental management vendor.[4]

6. Decontamination: Thoroughly decontaminate any surfaces or equipment that may have
come into contact with Lestaurtinib using an appropriate cleaning agent. Dispose of the
cleaning materials as hazardous waste.

Lestaurtinib's Mechanism of Action: Kinase
Inhibition

Lestaurtinib is a multi-targeted tyrosine kinase inhibitor.[5] Its primary mechanism involves the
inhibition of several kinases, including FMS-like tyrosine kinase 3 (FLT3), Janus kinase 2
(JAK2), and Tropomyosin receptor kinases (TrkA, TrkB, and TrkC).[6] By blocking the activity of

these enzymes, Lestaurtinib disrupts downstream signaling pathways that are crucial for cell
proliferation and survival, making it a subject of investigation for cancer therapies.[7][8]
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Caption: Lestaurtinib inhibits multiple kinases, blocking downstream signaling and cellular

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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